Cas no 72301-63-4 (3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-)

• Product Name: 3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-
• CAS No: 72301-63-4
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 544179
• PubChem ID: 13300547
• Update Time: 2025-04-19

3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl- Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[2-[methyl(pyridine-3-carbonyl)amino]ethyl]pyridine-3-carboxamide
• N,N'-Dimethyl-N,N'-ethylenebis(nicotinamide)
• DTXSID80535683
• 72301-63-4
• SCHEMBL9763463
• N,N'-(Ethane-1,2-diyl)bis(N-methylpyridine-3-carboxamide)
• 3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-

• Inchi： 1S/C16H18N4O2/c1-19(15(21)13-5-3-7-17-11-13)9-10-20(2)16(22)14-6-4-8-18-12-14/h3-8,11-12H,9-10H2,1-2H3
• InChI Key： VEAPBWDGVWUTPW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N(C)CCN(C)C(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 298.14300
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.32080